Cas no 80100-26-1 (3-Pyridinemethanol,2-chloro-a-(2,4-difluorophenyl)-)

• Product Name: 3-Pyridinemethanol,2-chloro-a-(2,4-difluorophenyl)-
• CAS No: 80100-26-1
• MF: C₁₂H₈ClF₂NO
• MW: 255.647829055786
• CID: 731597
• PubChem ID: 3061981
• Update Time: 2025-04-19

3-Pyridinemethanol,2-chloro-a-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,2-chloro-a-(2,4-difluorophenyl)-
• (2-chloropyridin-3-yl)-(2,4-difluorophenyl)methanol
• DTXSID701000965
• 2-Chloro-alpha-(2,4-difluorophenyl)-3-pyridinemethanol
• 3-Pyridinemethanol, 2-chloro-alpha-(2,4-difluorophenyl)-
• (2-CHLOROPYRIDIN-3-YL)(2,4-DIFLUOROPHENYL)METHANOL
• 80100-26-1
• SCHEMBL10627240

• Inchi： 1S/C12H8ClF2NO/c13-12-9(2-1-5-16-12)11(17)8-4-3-7(14)6-10(8)15/h1-6,11,17H
• InChI Key： DETCBKIOSVYTIW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C1C=CC(=CC=1F)F)O

Computed Properties

• Exact Mass: 255.026
• Monoisotopic Mass: 255.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.414
• Boiling Point: 370.1°Cat760mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.579